Cas no 68151-26-8 (Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)-)

• Product Name: Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)-
• CAS No: 68151-26-8
• MF: C₁₅H₁₈O₂
• MW: 230.302781875823
• CID: 520019
• Update Time: 2024-03-01

Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)- Chemical and Physical Properties

Names and Identifiers

• Azuleno[4,5-b]furan-2(3H)-one,3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)-
• Azuleno[4,5-b]furan-2(3H)-one,3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, [3aS-(3aa,6aa,9aa,9bb)]-
• Isodehydrocostus lactone
• Azuleno[4,5-b]furan-2(3H)-one, 3a,4,5,6,6a,7,9a,9b-octahydro-9-methyl-3,6-bis(methylene)-, (3aS,6aR,9aR,9bS)-

• Inchi： 1S/C15H18O2/c1-8-4-7-12-10(3)15(16)17-14(12)13-9(2)5-6-11(8)13/h5,11-14H,1,3-4,6-7H2,2H3/t11-,12-,13-,14-/m0/s1
• InChI Key： HOKNRQOXIXGZDY-XUXIUFHCSA-N
• SMILES： O1C(=O)C(=C)[C@]2([H])CCC(=C)[C@@]3([H])[C@@]([H])([C@@]12[H])C(C)=CC3

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• XLogP3: 2.406

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives